Cas no 2176070-12-3 (N-(4,4-difluorocyclohexyl)indolizine-2-carboxamide)

• Product Name: N-(4,4-difluorocyclohexyl)indolizine-2-carboxamide
• CAS No: 2176070-12-3
• MF: C₁₅H₁₆F₂N₂O
• MW: 278.297150611877
• CID: 5469443
• Update Time: 2025-05-23

N-(4,4-difluorocyclohexyl)indolizine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,4-difluorocyclohexyl)indolizine-2-carboxamide

• Inchi： 1S/C15H16F2N2O/c16-15(17)6-4-12(5-7-15)18-14(20)11-9-13-3-1-2-8-19(13)10-11/h1-3,8-10,12H,4-7H2,(H,18,20)
• InChI Key： BDNHMPWGVLIBDX-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)NC(C1C=C2C=CC=CN2C=1)=O)F

Computed Properties

• Exact Mass: 278.12306946 g/mol
• Monoisotopic Mass: 278.12306946 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 278.30
• XLogP3: 3.7
• Topological Polar Surface Area: 33.5

Additional information on N-(4,4-difluorocyclohexyl)indolizine-2-carboxamide

N-(4,4-Difluorocyclohexyl)Indolizine-2-Carboxamide: A Comprehensive Overview

The compound N-(4,4-difluorocyclohexyl)indolizine-2-carboxamide (CAS No. 2176070-12-3) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a difluorocyclohexyl group with an indolizine-2-carboxamide moiety. The combination of these structural elements imparts distinctive chemical and biological properties, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the precise synthesis of N-(4,4-difluorocyclohexyl)indolizine-2-carboxamide, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of production but also contribute to the sustainability of chemical manufacturing. The difluorocyclohexyl group plays a pivotal role in modulating the physical and chemical properties of the compound, including its solubility, stability, and reactivity. Meanwhile, the indolizine-2-carboxamide moiety is known for its ability to engage in hydrogen bonding, which is crucial for its interactions within biological systems.

One of the most promising applications of N-(4,4-difluorocyclohexyl)indolizine-2-carboxamide lies in the field of drug discovery. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various diseases. For instance, research has demonstrated its ability to inhibit key enzymes involved in neurodegenerative disorders, such as Alzheimer's disease. The compound's unique structure allows it to cross the blood-brain barrier effectively, making it a valuable candidate for central nervous system-related therapies.

In addition to its pharmacological applications, N-(4,4-difluorocyclohexyl)indolizine-2-carboxamide has shown potential in materials science. Its ability to form stable amide bonds makes it a suitable candidate for the synthesis of advanced polymers and materials with tailored properties. Researchers have explored its use in creating self-healing materials and high-performance adhesives, which could revolutionize industries such as aerospace and electronics.

The environmental impact of N-(4,4-difluorocyclohexyl)indolizine-2-carboxamide has also been a topic of recent investigation. Studies have shown that the compound exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

Looking ahead, the continued exploration of N-(4,4-difluorocyclohexyl)indolizine-2-carboxamide is expected to yield even more groundbreaking discoveries. Its versatility as a building block in organic synthesis positions it as a key player in both academic research and industrial applications. As technology advances and new methodologies emerge, the potential for this compound to contribute to innovative solutions across multiple disciplines remains vast.